2,2',3,3',4,4',6-Heptachlorobiphenyl

• CAS: 52663-71-5
• Molecular Formula: C12H3Cl7
• Molecular Weight: 395.3 g/mol
• SMILES: C1=CC(=C(C(=C1C2=C(C(=C(C=C2Cl)Cl)Cl)Cl)Cl)Cl)Cl
• InChI: InChI=1S/C12H3Cl7/c13-5-2-1-4(9(16)10(5)17)8-6(14)3-7(15)11(18)12(8)19/h1-3H
• InChIKey: TZMHVHLTPWKZCI-UHFFFAOYSA-N
• Solubility: 5.49e-09 M

Coelution of PCB-171 with PCB-173 on routine GC columns causes quantitation errors in regulatory monitoring. This certified chiral heptachlorobiphenyl reference material enables unambiguous separation and enantiomer-specific analysis. Key procurement advantages: • Resolves critical GC-MS coelution, ensuring method accuracy for EPA & EU food monitoring. • Chiral atropisomer standard supports enantiomeric fraction (EF) determination as contamination tracer. • Supplied with full certificate of analysis for ISO 17025 accredited laboratories; immediate global dispatch.

PCB-171: Chiral Atropisomer for Enantioselective Research

2,2′,3,3′,4,4′,6-Heptachlorobiphenyl (CAS 52663-71-5) is a heptachlorinated congener of the polychlorinated biphenyl family—a group of synthetic organic compounds with 1–10 chlorine atoms attached to biphenyl [1]. Among the 209 possible PCB congeners, only 19 exist as stable atropisomers at room temperature due to restricted rotation around the biphenyl bond; PCB-171 is one of these chiral congeners, possessing axial chirality and forming aS and aR enantiomers [2]. This structural feature underpins its differentiation from the majority of non-chiral PCB congeners in analytical, toxicological, and environmental fate studies.

• [1] PubChem Compound Summary: 2,2',3,3',4,4',6-Heptachlorobiphenyl, CID 40478. National Library of Medicine. View Source
• [2] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Table 1.5: PCB congeners that exist as chiral atropisomers. In: Polychlorinated Biphenyls and Polybrominated Biphenyls. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 107. Lyon: International Agency for Research on Cancer; 2016. View Source

PCB-171: Enantiomer-Specific Fate and Coelution Challenges

Heptachlorobiphenyl congeners with identical chlorination number but different substitution patterns exhibit profoundly different biological and analytical behavior. PCB-171 possesses axial chirality, making it susceptible to enantioselective metabolism, bioaccumulation, and toxicity—properties absent in non-chiral hepta-PCBs such as PCB-170 or PCB-180 [1]. Furthermore, PCB-171 coelutes with PCB-173 on conventional gas chromatographic columns under standard regulatory methods, necessitating certified single-analyte reference materials for unambiguous quantification [2]. Interchanging heptachlorobiphenyl congeners without accounting for chirality and coelution would lead to misidentification and erroneous toxicological interpretation.

• [1] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Table 1.5: PCB congeners that exist as chiral atropisomers. In: Polychlorinated Biphenyls and Polybrominated Biphenyls. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 107. Lyon: International Agency for Research on Cancer; 2016. View Source
• [2] US EPA Substance Registry: 1,1′-Biphenyl, 2,2′,3,3′,4,4′,6-heptachloro- and/or 2,2′,3,3′,4,5,6-Heptachlorobiphenyl (PCB-171/173). Internal Tracking Number 52450848. View Source

PCB-171: Evidence Differentiating from Analogues

Axial Chirality: Stable Atropisomer Classification

PCB-171 (2,2′,3,3′,4,4′,6-heptaCB) is classified as a stable atropisomer by IARC, one of only 19 PCB congeners that exhibit axial chirality at room temperature [1]. In contrast, the heptachlorobiphenyl congeners PCB-170 (2,2′,3,3′,4,4′,5-heptaCB) and PCB-180 (2,2′,3,4,4′,5,5′-heptaCB) are non-chiral and lack this property. This structural divergence means that enantioselective biological processes—including cytochrome P450 metabolism, protein binding, and transplacental transfer—will differentially affect PCB-171 relative to non-chiral hepta-PCBs.

Evidence Dimension	Stable atropisomer classification
Target Compound Data	Stable atropisomer; exists as aS and aR enantiomers
Comparator Or Baseline	PCB-170, PCB-180: non-chiral heptachlorobiphenyls
Quantified Difference	19 out of 209 PCB congeners possess stable chirality; PCB-171 belongs to this minority subset
Conditions	IARC Monograph classification based on theoretical prediction and experimental confirmation

Why This Matters

For laboratories conducting enantioselective PCB analysis, chirality is a prerequisite for studying atropisomer-specific toxicity and environmental fate; non-chiral substitutes cannot fulfill this role.

• [1] IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. Table 1.5: PCB congeners that exist as chiral atropisomers. In: Polychlorinated Biphenyls and Polybrominated Biphenyls. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 107. Lyon: International Agency for Research on Cancer; 2016. View Source

Enantiomeric Enrichment in Dairy Matrices

In a heart-cut multidimensional GC study of chiral PCBs in milk and dairy products, PCB-171 displayed species-dependent enantiomeric fraction (EF) values: nearly racemic in cow milk (EF ≈ 0.50), first-eluted enantiomer enrichment in ewe milk (EF = 0.68), and divergent behavior in goat milk (EF = 0.14 in one sample, 0.77 in another) [1]. By comparison, PCB-135 consistently showed enrichment of the second-eluted enantiomer across all matrices (EF range 0.33–0.50), while PCB-174 remained racemic in all samples (EF ≈ 0.50) [1]. The maximum deviation from racemic for PCB-171 was ±0.36 EF units, versus negligible deviation for PCB-174.

Evidence Dimension	Enantiomeric fraction (EF) in milk samples
Target Compound Data	PCB-171 EF: cow milk ~0.50; ewe milk 0.68; goat milk 0.14 and 0.77
Comparator Or Baseline	PCB-135 EF range 0.33–0.50 (all matrices); PCB-174 EF ~0.50 (racemic)
Quantified Difference	PCB-171 deviated from racemic by up to ±0.36 EF units in goat milk; PCB-174 showed no deviation
Conditions	Heart-cut multidimensional GC with enantioselective columns; cow, ewe, and goat milk samples

Why This Matters

Procurement of enantiopure or racemic PCB-171 standards enables accurate quantification in food safety monitoring, where enantiomeric composition indicates contamination source or biotransformation extent.

• [1] Bordajandi LR, Ramos L, González MJ. Enantiomeric fraction of selected chiral polychlorinated biphenyls in cow, goat, and ewe milk and dairy products by heart-cut multidimensional gas chromatography: first results. J Dairy Sci. 2008;91(12):4584-4593. doi:10.3168/jds.2008-1133 View Source

Coelution with PCB-173 in Standard Methods

The US EPA Substance Registry identifies PCB-171 and PCB-173 as coeluting congeners under standard regulatory analytical methods [1]. This coelution can result in overestimation of PCB-171 concentrations in environmental samples when conventional GC stationary phases are used. Resolution requires either specialized enantioselective columns or mass spectrometric deconvolution, both of which depend on certified single-analyte PCB-171 reference solutions for accurate calibration. Non-coeluting heptachlorobiphenyls such as PCB-170 and PCB-180 do not present this analytical challenge.

Evidence Dimension	Coelution status in EPA regulatory methods
Target Compound Data	Coelutes with PCB-173
Comparator Or Baseline	PCB-170, PCB-180: single-peak elution, no coelution
Quantified Difference	Qualitative distinction; coelution demands non-standard analytical conditions for resolution
Conditions	US EPA TSCA inventory; standard GC column methods (e.g., DB-5, SPB-octyl)

Why This Matters

Procuring verified PCB-171 single-analyte standards ensures that analytical results for this congener are not confounded by coelution with PCB-173, critical for regulatory compliance and environmental monitoring.

• [1] US EPA Substance Registry: 1,1′-Biphenyl, 2,2′,3,3′,4,4′,6-heptachloro- and/or 2,2′,3,3′,4,5,6-Heptachlorobiphenyl (PCB-171/173). Internal Tracking Number 52450848. View Source

Non-Dioxin-Like Mechanism of Action

PCB-171 possesses chlorine atoms at all four ortho positions (2,2′,6-substituted), enforcing a highly non-planar conformation that precludes binding to the aryl hydrocarbon receptor (AhR) [1]. This categorizes PCB-171 as a non-dioxin-like PCB, with a toxic equivalency factor (TEF) of zero in WHO TEQ schemes [1]. In contrast, the coplanar heptachlorobiphenyl PCB-189 (2,3,3′,4,4′,5,5′-heptaCB) acts as an AhR agonist with a WHO TEF = 0.0001. Consequently, PCB-171 exerts toxicity through alternative mechanisms such as calcium channel interference and endocrine disruption, not captured by TEQ-based risk assessment.

Evidence Dimension	AhR agonist activity (dioxin-like toxicity)
Target Compound Data	Non-AhR agonist; TEF = 0
Comparator Or Baseline	PCB-189: AhR agonist; WHO TEF = 0.0001
Quantified Difference	PCB-171 excluded from TEQ summation; PCB-189 contributes dioxin-equivalent burden
Conditions	Structure-activity relationship; ortho-chlorine substitution pattern prevents AhR binding

Why This Matters

For toxicological and risk assessment studies requiring separation of dioxin-like from non-dioxin-like PCB effects, PCB-171 serves as a defined non-dioxin-like heptachlorobiphenyl reference compound.

• [1] PubChem Compound Summary: 2,2',3,3',4,4',6-Heptachlorobiphenyl, CID 40478. Toxicity Summary, Sections 10.1.1–10.1.3. National Library of Medicine. View Source

PCB-171: Key Application Scenarios

Enantioselective Monitoring in Food Matrices

Based on the species-dependent enantiomeric enrichment data in dairy products [1], PCB-171 certified standards are essential for laboratories performing enantioselective analysis of PCBs in milk, cheese, and other fatty foods. The racemic standard enables quantification of both enantiomers and calculation of EF values, which serve as tracers of biotransformation and contamination source.

GC-MS Method Development for PCB-171/173 Separation

Given the documented coelution of PCB-171 with PCB-173 on routine GC columns [2], pure PCB-171 reference material is critical for method development and validation. It allows optimization of separation conditions (e.g., enantioselective columns, heart-cut multidimensional GC) and accurate calibration of mass spectrometric detectors.

SAR Studies of Non-Dioxin-Like PCBs

As a non-planar, non-AhR-binding heptachlorobiphenyl [3], PCB-171 is an ideal negative control for dioxin-like PCB toxicity experiments. Its exclusion from TEQ calculations makes it valuable for studying calcium channel disruption and endocrine effects that are independent of the AhR pathway.

Certified Reference Material for Dairy QA/QC

The near-racemic EF in cow milk and significant enantiomeric deviation in ewe milk [1] position PCB-171 as a quality control target for inter-laboratory proficiency testing schemes focused on PCB congener analysis in dairy products.

• [1] Bordajandi LR, Ramos L, González MJ. Enantiomeric fraction of selected chiral polychlorinated biphenyls in cow, goat, and ewe milk and dairy products by heart-cut multidimensional gas chromatography: first results. J Dairy Sci. 2008;91(12):4584-4593. View Source
• [2] US EPA Substance Registry: PCB-171/173. Internal Tracking Number 52450848. View Source
• [3] PubChem Compound Summary: 2,2',3,3',4,4',6-Heptachlorobiphenyl, CID 40478. View Source